[Co5(µ3-OH)2(btec)2(bpp)]n: a three-dimensional homometallic molecular metamagnet built from the mixed hydroxide/carboxylate-bridged ferrimagnetic-like chains†‡§

Dalton Transactions Pub Date: 2007-07-05 DOI: 10.1039/B700041C

Abstract

A three-dimensional homometallic complex [Co5(µ3-OH)2(btec)2(bpp)]n is built from the mixed hydroxide/carboxylate bridged cobalt(II) chains linked by the 1,2,4,5-benzenetetracarboxylate (btec4−) anion and 1,3-bis(4-pyridyl)-propane molecule (bpp). Within each chain, two µ3-OH-bridged metal triangles connect to each other by sharing a common vertex to give rise to a bow-tie type Co5(µ3-OH)2 subunit, which is joined to adjacent subunits by four µ1,1-carboxylate bridges to form a step-like metal–oxygen backbone. The magnetic studies revealed that the coexistence of ferromagnetic and antiferrimagnetic interactions resulted in a ferrimagnetic-like behavior of the homometallic chains. Below a critical temperature (TN = 12.5 K), bulk antiferromagnetic ordering was observed at low field due to the weak interchain antiferromagnetic interactions. A metamagnetic transition occurred at a magnetic field of ca. 5 kOe at 2 K.

Graphical abstract: [Co5(µ3-OH)2(btec)2(bpp)]n: a three-dimensional homometallic molecular metamagnet built from the mixed hydroxide/carboxylate-bridged ferrimagnetic-like chains
[Co5(µ3-OH)2(btec)2(bpp)]n: a three-dimensional homometallic molecular metamagnet built from the mixed hydroxide/carboxylate-bridged ferrimagnetic-like chains†‡§
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